Cas no 518-20-7 (Pyranocoumarin)

• Product Name: Pyranocoumarin
• CAS No: 518-20-7
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 1574365
• PubChem ID: 329756862
• Update Time: 2025-04-21

Pyranocoumarin Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-methyl-4-phenyl-3,4-dihydropyrano[3,2-c]chromen-5-one
• Pyranocoumarin
• Anticoagulans 63
• Cyclocoumarol
• CYCLOCUMAROL
• Cumopyran
• Cumopyrin
• Methanopyranorin
• Compound 63 link
• Pyranocumarin [German]
• BL 5
• SR-01000883723-1
• 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-(o-hydroxyphenyl)-2-methoxy-2-methyl-4-phenyl-, delta-lactone
• 725P8AW50M
• UNII-725P8AW50M
• starbld0009647
• ZGFASEKBKWVCGP-UHFFFAOYSA-N
• 518-20-7
• Pyranocumarin
• CHEBI:135368
• FT-0708808
• Cyclocoumarol [INN:BAN]
• 3,4-Dihydro-2-methoxy-2-methyl-4-phenyl-2H,5H-pyrano(3,2-c)(1)benzopyran-5-one
• 2-methoxy-2-methyl-4-phenyl-3,4-dihydropyrano[3,2-c]chromen-5(2H)-one
• NS00044150
• anticoagulant No. 63
• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 3,4-dihydro-2-methoxy-2-methyl-4-phenyl-
• CYCLOCUMAROL [MI]
• Q27266024
• 3,4-(2'-Methyl-2'-methoxy-4'-phenyl)dihydropyranocoumarin
• DTXSID60862101
• 2-Methoxy-2-methyl-4-phenyl-3,4-dihydro-2H,5H-pyrano[3,2-c]chromen-5-one #
• 2-Methyl-2-methoxy-4-phenyl-3,4-dihydro-pyrano-(3,2-c)-cumarin [German]
• SR-01000883723
• CHEMBL2104144
• Pyranocoumarin, PESTANAL(R), analytical standard
• EINECS 208-248-3
• SCHEMBL38087
• 3,4-Dihydro-2-methoxy-2-methyl-4-phenylpyrano(3,2-c)chromen-5-one
• 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-(o-hydroxyphenyl)-2-methoxy-2-methyl-4-phenyl-, .delta.-lactone
• NCGC00166195-01
• 2-Methyl-2-methoxy-4-phenyl-3,4-dihydro-pyrano-(3,2-c)-cumarin
• 2H,5H-Pyrano(3,2-c)(1)benzopyran-5-one, 3,4-dihydro-2-methoxy-2-methyl-4-phenyl-
• 3,4-Dihydro-2-methoxy-2-methyl-4-phenyl-2H,5H-pyrano-(3,2-c)(1)-benzopyran-5-one
• methopyranorin
• 2-methoxy-2-methyl-4-phenyl-3,4-dihydropyrano(3,2-c)chromen-5-one
• DTXCID10810915

• MDL： MFCD00078734
• Inchi： 1S/C20H18O4/c1-20(22-2)12-15(13-8-4-3-5-9-13)17-18(24-20)14-10-6-7-11-16(14)23-19(17)21/h3-11,15H,12H2,1-2H3
• InChI Key： ZGFASEKBKWVCGP-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3OC(C=2C(C2C=CC=CC=2)CC1(C)OC)=O

Computed Properties

• Exact Mass: 322.12100
• Monoisotopic Mass: 322.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.27
• Melting Point: 166°
• Boiling Point: 488.6°C at 760 mmHg
• Flash Point: 216.2°C
• Refractive Index: 1.624
• PSA: 48.67000
• LogP: 4.07000
• Merck: 13,2746

Pyranocoumarin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H310
• Warning Statement： P262-P280-P302+P352+P310-P361+P364
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 27
• Safety Instruction： 28-36/37-45
• RTECS：UQ0335200
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins